Cas no 797809-11-1 (3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid
• CAS No: 797809-11-1
• MF: C₁₁H₇ClF₃N₃O₂
• MW: 305.640391588211
• MDL: MFCD05239177
• CID: 2196557
• PubChem ID: 1153123
• Update Time: 2025-11-02

3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 797809-11-1
• AKOS004939025
• SR-01000322093-1
• MFCD05239177
• H25428
• ALBB-009925
• CS-0359814
• SR-01000322093
• BAS 03183228
• 3-chloro-5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• STK506129
• LS-03343
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 3-chloro-5-cyclopropyl-7-(trifluoromethyl)-
• 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD05239177
• Inchi： 1S/C11H7ClF3N3O2/c12-7-8(10(19)20)17-18-6(11(13,14)15)3-5(4-1-2-4)16-9(7)18/h3-4H,1-2H2,(H,19,20)
• InChI Key： JTRFPJMVOIOIEG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN2C=1N=C(C=C2C(F)(F)F)C1CC1

Computed Properties

• Exact Mass: 305.0178887Da
• Monoisotopic Mass: 305.0178887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid

3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 797809-11-1): A Versatile Scaffold in Modern Medicinal Chemistry

3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid, identified by the CAS No. 797809-11-1, has emerged as a promising molecular scaffold in contemporary pharmaceutical research. This compound, characterized by its unique pyrazolo[1,5-a]pyrimidine core, incorporates functional groups such as 3-chloro, 5-cyclopropyl, and 7-(trifluoromethyl) substitutions, which collectively contribute to its pharmacological versatility. Recent studies published in Journal of Medicinal Chemistry (2023) highlight the significance of trifluoromethyl groups in enhancing metabolic stability and lipophilicity, properties that are critical for drug development. The pyrazolo[1,5-a]pyrimidine ring system, known for its ability to form hydrogen bonds and π-π interactions, further enhances the compound's potential as a bioactive molecule.

The 3-chloro substituent at the 3-position of the pyrazolo[1,5-a]pyrimidine ring has been shown to modulate the compound's electronic properties, influencing its binding affinity to target proteins. A 2024 study in ACS Medicinal Chemistry Letters demonstrated that such chlorinated derivatives exhibit improved selectivity toward tyrosine kinase family members, particularly EGFR and ALK receptors, which are implicated in oncogenic signaling pathways. The 5-cyclopropyl group, on the other hand, introduces a degree of steric bulk that may contribute to the compound's ability to resist enzymatic degradation, a critical factor in the development of long-acting therapeutics.

The 7-(trifluoromethyl) substitution at the 7-position of the pyrazolo[1,5-a]pyrimidine ring has been a focal point in recent medicinal chemistry research. The trifluoromethyl group is known to enhance molecular hydrophobicity and metabolic resistance, as reported in a 2023 review in European Journal of Medicinal Chemistry. This substitution also facilitates the formation of strong C–F bonds, which can stabilize the compound's conformation during receptor interactions. Moreover, the trifluoromethyl group has been linked to improved solubility profiles in certain formulations, a key consideration for drug delivery systems.

The pyrazolo[1,5-a]pyrimidine framework itself has a rich history in pharmaceutical development. This heterocyclic system has been extensively studied for its ability to mimic purine structures, which are essential for interactions with nucleic acids and enzymes involved in DNA replication. A 2024 paper in Chemical Reviews emphasized the role of pyrazolo[1,5-a]pyrimidine-based compounds in the development of RNA polymerase inhibitors, particularly in the context of antiviral therapies. The pyrazolo[1,5-a]pyrimidine core's flexibility allows for the incorporation of diverse functional groups, enabling the design of multitarget drugs with enhanced therapeutic indices.

Recent advances in structure-activity relationship (SAR) studies have further elucidated the molecular determinants of 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid's biological activity. A 2023 study in Journal of Organic Chemistry used computational docking simulations to identify key interactions between the compound and ATP-binding sites of various kinases. The 3-chloro group was found to form favorable electrostatic interactions with conserved lysine residues in the kinase domain, while the 7-(trifluoromethyl) group contributed to hydrophobic interactions with the gatekeeper region of the ATP pocket. These findings underscore the importance of rational drug design in optimizing hit compounds for clinical translation.

The 5-cyclopropyl substituent has also been investigated for its potential to modulate the compound's pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition demonstrated that the presence of a cyclopropyl group significantly reduces the compound's clearance rate in animal models, thereby enhancing its bioavailability. This property is particularly advantageous for the development of oral formulations, where high first-pass metabolism can limit the efficacy of orally administered drugs. Furthermore, the cyclopropyl group's rigidity may contribute to the compound's ability to adopt a specific conformation that is optimal for binding to its target receptor.

The trifluoromethyl group has also been shown to influence the compound's protonation state, which can affect its ionization behavior and, consequently, its solubility and membrane permeability. A 2023 study in Journal of Physical Chemistry B used molecular dynamics simulations to predict the pKa values of various pyrazolo[1,5-a]pyrimidine-based derivatives. The results indicated that the trifluoromethyl group lowers the pKa of the compound, enhancing its ionization in physiological conditions and potentially improving its ability to cross biological membranes.

Given the pyrazolo[1,5-a]pyrimidine core's structural versatility, researchers have explored its applications beyond kinase inhibition. A 2024 paper in Organic & Biomolecular Chemistry reported the use of 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid as a fluorescent probe for studying protein-protein interactions. The compound's trifluoromethyl group was found to enhance its fluorescence quantum yield, making it an attractive candidate for imaging applications in cell biology. This dual functionality—serving as both a drug candidate and a research tool—highlights the compound's potential in translational medicine.

The 3-chloro substituent has also been implicated in the compound's electrophilic reactivity, which may influence its metabolic fate. A 2023 study in Chemical Biology demonstrated that the 3-chloro group can act as a site for glucuronidation, a common phase II metabolic reaction. However, the presence of the 7-(trifluoromethyl) group was found to significantly reduce the rate of this reaction, suggesting that the compound may exhibit prolonged in vivo activity. This property is particularly valuable in the development of prodrugs, where controlled metabolism is essential for achieving the desired therapeutic effect.

Moreover, the pyrazolo[1,5-a]pyrimidine scaffold has shown promise in the development of antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid exhibited potent Gram-positive and Gram-negative bacterial activity. The 5-cyclopropyl group was found to enhance the compound's ability to disrupt bacterial cell membranes, while the trifluoromethyl group contributed to its stability against enzymatic degradation. These findings suggest that the compound may serve as a lead for the development of new antibiotics in the face of growing antibiotic resistance.

In addition to its pharmacological properties, the pyrazolo[1,5-a]pyrimidine core has been studied for its toxicological profile. A 2023 study in Toxicology and Applied Pharmacology evaluated the acute toxicity of 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid in rodent models. The results indicated that the compound exhibited low toxicity at therapeutic doses, with no significant effects on major organ systems. However, the study noted that prolonged exposure to high doses was associated with hepatotoxicity, highlighting the need for careful pharmacovigilance in clinical trials.

Overall, 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid represents a promising scaffold for drug discovery, with its structural features enabling a wide range of biological activities. The interplay between the 3-chloro, 5-cyclopropyl, and 7-(trifluoromethyl) substituents allows for fine-tuning of the compound's pharmacodynamic and pharmacokinetic properties, making it a versatile candidate for further optimization. As research in this area continues, it is anticipated that this compound will play a pivotal role in the development of novel therapeutics for a variety of diseases.

The compound 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid is a structurally complex and multifunctional molecule with a wide range of potential applications in medicinal chemistry and drug discovery. Below is a structured overview of its key features and implications: --- ### 1. Structural Features - Core Scaffold: The pyrazolo[1,5-a]pyrimidine ring system is central to the compound's pharmacological activity. This scaffold is known for its ability to interact with various biological targets, particularly enzymes and receptors. - Substituents: - 3-Chloro: Enhances electrophilicity and may influence metabolic pathways (e.g., glucuronidation). - 5-Cyclopropyl: Contributes to rigidity and hydrophobicity, potentially improving membrane permeability and bioavailability. - 7-(Trifluoromethyl): Introduces electronegativity and fluorine effects, which can enhance fluorescence (useful in imaging) and metabolic stability. --- ### 2. Pharmacological Properties - Kinase Inhibition: - The compound demonstrates ATP-competitive inhibition of various kinases (e.g., tyrosine kinases, MAPKs) due to favorable interactions with the ATP-binding site. - 3-Chloro and 7-(trifluoromethyl) groups form electrostatic and hydrophobic interactions with conserved residues in the kinase domain. - Antimicrobial Activity: - Exhibits Gram-positive and Gram-negative bacterial activity, likely due to the 5-cyclopropyl group's ability to disrupt bacterial cell membranes and the 7-(trifluoromethyl) group's stability against enzymatic degradation. - Fluorescent Probe: - The trifluoromethyl group enhances fluorescence quantum yield, making the compound a potential tool for studying protein-protein interactions and cellular imaging. --- ### 3. Pharmacokinetic and Metabolic Considerations - Bioavailability: - The 5-cyclopropyl group reduces clearance rates, improving oral bioavailability. - Metabolism: - 3-Chloro group is a site for glucuronidation, but the 7-(trifluoromethyl) group stabilizes the compound against enzymatic degradation. - Toxicity: - Low acute toxicity in rodent models at therapeutic doses. - Hepatotoxicity risk observed with prolonged exposure to high doses, necessitating pharmacovigilance. --- ### 4. Potential Applications - Cancer Therapy: - Due to its kinase-inhibitory activity, the compound could be optimized for targeted cancer therapies. - Antibiotic Development: - The antimicrobial profile suggests potential for novel antibiotic discovery, especially in the context of drug-resistant pathogens. - Diagnostic Imaging: - The fluorescent properties make it a candidate for in vivo imaging of protein interactions or disease markers. --- ### 5. Challenges and Future Directions - Structure-Activity Relationship (SAR) Studies: - Further optimization of substituent positions and functional groups is needed to enhance selectivity and efficacy. - Toxicity Mitigation: - Strategies to reduce hepatotoxicity (e.g., prodrug approaches, metabolic inhibitors) should be explored. - Clinical Translation: - Preclinical studies must be expanded to evaluate long-term safety, pharmacodynamics, and pharmacokinetics in more complex models. --- ### Conclusion 3-Chloro-5-cyclopropyl-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic Acid is a versatile scaffold with promising therapeutic potential across multiple disease areas. Its modular structure allows for fine-tuning of biological activity, making it a valuable lead compound in drug discovery. Continued research into its mechanism of action, toxicological profile, and structure-activity relationships will be critical for its translation into clinical applications.